![molecular formula C14H17NO7 B1198914 p-Glucosyloxymandelonitrile CAS No. 22660-95-3](/img/structure/B1198914.png)
p-Glucosyloxymandelonitrile
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Overview
Description
P-Glucosyloxymandelonitrile is a glycoside.
Scientific Research Applications
Identification and Biosynthesis : p-Glucosyloxymandelonitrile is identified as a cyanogenic glucoside in plants like Nandina domestica and Thalictrum aquilegifolium. Studies have shown its biosynthetic derivation from tyrosine, a crucial step in plant metabolic pathways (Abrol, Conn, & Stoker, 1966); (Sharples & Stoker, 1969).
Role in Plant Defense : Cyanogenic glucosides, including this compound, are involved in plant defense mechanisms. They can act as deterrents for herbivores and are essential in host plant recognition for certain insect species (Halkier & Gershenzon, 2006); (Badenes-Pérez, Gershenzon, & Heckel, 2014).
Enzymatic Processes and Genetic Engineering : Research on enzymes like UDP-glucose:p-hydroxymandelonitrile-O-glucosyltransferase, which catalyzes the synthesis of cyanogenic glucosides including this compound, reveals insights into the enzymatic processes and potential for genetic engineering in plants (Jones, Møller, & Høj, 1999); (Del Giudice et al., 2022).
Cytochrome P450 Enzymes : Cytochrome P450 enzymes play a crucial role in the biosynthesis of cyanogenic glucosides, including this compound. Understanding these enzymes can lead to deeper insights into plant metabolic pathways and defense mechanisms (Hansen et al., 2003); (Kahn et al., 1997).
Natural Variation and Inducibility : Studies on natural variation in glucosinolate accumulation in different plant species, including those related to this compound, provide insights into the genetic control of these secondary metabolites and their response to environmental factors, such as insect infestation (Kliebenstein et al., 2001); (Liu et al., 2016).
Properties
CAS No. |
22660-95-3 |
---|---|
Molecular Formula |
C14H17NO7 |
Molecular Weight |
311.29 g/mol |
IUPAC Name |
2-hydroxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]acetonitrile |
InChI |
InChI=1S/C14H17NO7/c15-5-9(17)7-1-3-8(4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9?,10-,11-,12+,13-,14-/m1/s1 |
InChI Key |
RSMOYVJMDHSTEV-MXNNCRBYSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C(C#N)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
SMILES |
C1=CC(=CC=C1C(C#N)O)OC2C(C(C(C(O2)CO)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)O)OC2C(C(C(C(O2)CO)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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